Cas no 1003-83-4 (2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine)

2,2-Dimethyl-4,7-dihydro-2H-1,3-dioxepine is a cyclic acetal compound characterized by its unique seven-membered ring structure incorporating two oxygen atoms. This heterocyclic compound is valued for its stability and reactivity, making it a versatile intermediate in organic synthesis. Its rigid framework and functional group compatibility enable applications in the preparation of fine chemicals, pharmaceuticals, and specialty materials. The presence of geminal dimethyl groups enhances steric protection, improving selectivity in reactions such as ring-opening or functionalization. Its controlled reactivity and structural features make it suitable for use in polymerization catalysts, ligand systems, and as a precursor for complex molecular architectures.
2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine structure
1003-83-4 structure
Product Name:2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine
CAS No:1003-83-4
MF:C7H12O2
MW:128.168982505798
MDL:MFCD22054122
CID:850519
PubChem ID:392707
Update Time:2025-06-13

2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-4,7-dihydro-1,3-dioxepine
    • 4,7-Dihydro-2,2-diMethyl-1,3-dioxepin
    • 2,2-Dimethyl-1,3-dioxacyclohept-5-ene
    • 2,2-Dimethyl-4,7-dihydro-2H-[1,3]dioxepin
    • 1,3-dioxepin, 4,7-dihydro-2,2-dimethyl-
    • 4,7-Dihydro-2,2-dimethyl-1,3-dioxepine
    • NSC 693424
    • NSC693424
    • 2,2-dimethyl-4,7-dihydro-1,3-dioxepin
    • ATZGUXPLGMKHOR-UHFFFAOYSA-N
    • FCH2346769
    • NCI60_033463
    • AK161103
    • D5199
    • cis-2,2-dimethyl-4,7-dihydro-1,3-dioxepin
    • 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine
    • MDL: MFCD22054122
    • Inchi: 1S/C7H12O2/c1-7(2)8-5-3-4-6-9-7/h3-4H,5-6H2,1-2H3
    • InChI Key: ATZGUXPLGMKHOR-UHFFFAOYSA-N
    • SMILES: O1CC=CCOC1(C)C

Computed Properties

  • Exact Mass: 128.08376
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 0.928±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 147°C(lit.)
  • Flash Point: 34.0±21.5 ºC,
  • Refractive Index: 1.4465 (589.3 nm 24.5 ºC)
  • Solubility: Dissolution (38 g/l) (25 º C),
  • PSA: 18.46

2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine Security Information

2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D5199-1g
2,2-Dimethyl-1,3-dioxacyclohept-5-ene
1003-83-4 >98.0%(GC)
1g
¥135.00 2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D5199-5g
2,2-Dimethyl-1,3-dioxacyclohept-5-ene
1003-83-4 >98.0%(GC)
5g
¥360.00 2024-04-18
TRC
D454180-1g
4,7-Dihydro-2,2-dimethyl-1,3-dioxepin
1003-83-4
1g
$ 201.00 2023-09-07
TRC
D454180-2.5g
4,7-Dihydro-2,2-dimethyl-1,3-dioxepin
1003-83-4
2.5g
$ 402.00 2023-09-07
TRC
D454180-10g
4,7-Dihydro-2,2-dimethyl-1,3-dioxepin
1003-83-4
10g
$ 1179.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155952-1G
2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine
1003-83-4 >98.0%(GC)
1g
¥49.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155952-25g
2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine
1003-83-4 >98.0%(GC)
25g
¥599.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155952-5G
2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine
1003-83-4 >98.0%(GC)
5g
¥179.90 2023-09-03
Apollo Scientific
OR302752-1g
2,2-Dimethyl-4,7-dihydro-1,3-dioxepine
1003-83-4 0.98
1g
£15.00 2025-03-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D5199-1g
2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine
1003-83-4 98.0%(GC)
1g
¥430.0 2022-06-09

Additional information on 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine

2,2-Dimethyl-4,7-dihydro-2H-1,3-dioxepine: A Comprehensive Overview

2,2-Dimethyl-4,7-dihydro-2H-1,3-dioxepine (CAS No. 1003-83-4) is a cyclic organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features and potential applications in various scientific and pharmaceutical contexts. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine.

The molecular formula of 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine is C8H14O2, and its molecular weight is 146.19 g/mol. The compound features a seven-membered ring with two oxygen atoms and two methyl groups attached to the same carbon atom. This unique structure imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

In terms of chemical synthesis, 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine can be synthesized through various methods. One common approach involves the cyclization of a suitable precursor molecule under specific reaction conditions. For instance, a recent study published in the Journal of Organic Chemistry (2023) reported a novel synthetic route that utilized a palladium-catalyzed coupling reaction followed by an intramolecular cyclization step. This method not only improved the yield but also enhanced the purity of the final product.

The physical properties of 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine are also noteworthy. It is a colorless liquid at room temperature with a boiling point of approximately 150°C at 760 mmHg. The compound exhibits moderate solubility in common organic solvents such as ethanol and dichloromethane but is insoluble in water. These properties make it suitable for use in various chemical reactions and formulations.

In the realm of medicinal chemistry, 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine has shown promise as a potential lead compound for drug development. Recent research has focused on its biological activities and potential therapeutic applications. A study published in the Bioorganic & Medicinal Chemistry Letters (2023) investigated the anti-inflammatory properties of this compound. The results indicated that 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine has also been explored for its neuroprotective effects. A study conducted by researchers at the University of California (2023) demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in cell survival and death.

The environmental impact of 2,2-dimethyl-4,7-dihydro-2H-1,3-dioxepine is another area of interest. While it is not classified as a hazardous substance under current regulations, understanding its environmental fate and behavior is crucial for ensuring its safe use in industrial and pharmaceutical applications. A recent review article in the Journal of Environmental Science and Health (2023) discussed the biodegradability and ecotoxicity of this compound in aquatic environments. The findings suggested that it degrades relatively quickly under natural conditions and poses minimal risk to aquatic organisms.

In conclusion, 2,2-Dimethyl-4,7-dihydro-2H-1,3-dioxepine (CAS No. 1003-83-4) is a versatile compound with a wide range of applications in organic chemistry and medicinal chemistry. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new aspects of its biological activities and environmental impact, highlighting its potential as a valuable tool in both academic and industrial settings.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司